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Compound of Interest

Compound Name: Epoxycytochalasin D, 19,20-
Cat. No.: B12349313
Get Quote
Abstract

This technical guide provides a rigorous framework for the storage, reconstitution, and handling
of 19,20-Epoxycytochalasin D, a potent actin polymerization inhibitor. While structurally related
to Cytochalasin D, the presence of the 19,20-epoxide moiety introduces specific stability
considerations regarding hydrolysis and photosensitivity. This document synthesizes vendor
specifications with chemical stability principles to maximize compound longevity and
experimental reproducibility.

Compound Profile & Physicochemical Properties[1]

[2][3][4][5]

Understanding the physical nature of the compound is the first step in proper stewardship.
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Property Specification

Chemical Name 19,20-Epoxycytochalasin D

CAS Number 191349-10-7

Molecular Formula Cs0H37NO~

Molecular Weight 523.6 g/mol

Appearance White to off-white lyophilized powder or

crystalline solid

Soluble in DMSO, Ethanol, Methanol, DMF.[1][2]

Solubility ]
Insoluble in water.

Primary Target Actin filaments (Barbed end binding)

Storage Protocols: Solid State

The stability of 19,20-Epoxycytochalasin D in its lyophilized powder form is significantly higher
than in solution, provided three critical variables are controlled: Temperature, Moisture, and
Light.

Temperature & Shelf Life[5][6][7]

o Standard Protocol: Store at -20°C.

o Deep Storage (Long-term): -80°C is preferred for archival storage (>1 year) to minimize
thermodynamic degradation.

e Shelf Life:
o Guaranteed: 12 months at -20°C (Vendor Standard).
o Chemical Stability: Structurally analogous cytochalasins exhibit stability for

4 years when protected from moisture and light [1][2].

Moisture Control (Hydrolysis Prevention)
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The epoxide ring at the 19,20 position is chemically reactive. Exposure to ambient humidity can
lead to ring opening (hydrolysis), rendering the compound inactive.

» Desiccation: Vials should be stored inside a secondary container (e.g., a sealed jar)
containing active desiccant (silica gel or Drierite).

» Equilibration: Before opening a stored vial, allow it to equilibrate to room temperature for 30
minutes. This prevents atmospheric moisture from condensing on the cold powder.

Photostability

Cytochalasins, particularly those with conjugated systems, can undergo isomerization (trans-to-
cis) upon exposure to light [3].

e Protocol: Store vials in amber glass or wrap clear vials in aluminum foil.

Reconstitution & Solution Stability

Once dissolved, the kinetic clock for degradation accelerates. The following protocol ensures
maximum recovery and stability.

Solvent Selection

o DMSO (Dimethyl Sulfoxide):Preferred. High solubility (~25 mg/mL) and low volatility.
o Ethanol: Acceptable, but evaporation can alter concentration over time.

o Aqueous Buffers:Avoid direct dissolution. Dissolve in DMSO first, then dilute into aqueous
buffer (keep DMSO concentration < 0.1% to avoid cytotoxicity in biological assays).

Reconstitution Protocol

» Centrifugation: Briefly centrifuge the vial (500 x g, 1 min) to settle powder that may be
trapped in the cap during shipping.

e Solvent Addition: Add anhydrous DMSO (molecular sieve treated) to achieve a stock
concentration of 1-5 mM.
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 Inert Gas Purging: Gently purge the headspace of the vial with dry Nitrogen (Nz2) or Argon
gas before capping to prevent oxidation [2].

Aliquoting & Freeze-Thaw Management

Repeated freeze-thaw cycles cause condensation and ice crystal formation that can degrade
the epoxide moiety.

e The "Single-Use" Rule: Aliquot the stock solution into volumes required for a single
experiment (e.g., 10-50 pL).

o Storage of Aliquots: Store at -20°C.
 Stability:
o At-20°C: Stable for ~3 months.
o At +4°C: Use within 24 hours.

o At RT: Use immediately.

Visualization: Reconstitution Workflow
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Figure 1: Step-by-step workflow for the reconstitution of 19,20-Epoxycytochalasin D to ensure
long-term stability.

Mechanism of Action & Biological Context[5][8][9]

19,20-Epoxycytochalasin D functions as a potent disruptor of the actin cytoskeleton. It binds
with high affinity to the barbed (fast-growing) end of actin filaments, blocking the addition of
new actin monomers. This blockade inhibits actin polymerization, leading to the disruption of
cellular processes such as cytokinesis, cell motility, and phagocytosis.[3]
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Comparative studies suggest the 19,20-epoxide modification may enhance potency or alter
binding kinetics compared to the parent Cytochalasin D, particularly in specific tumor cell lines

[4].

Visualization: Actin Inhibition Pathway
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Figure 2: Mechanistic pathway showing the binding of 19,20-Epoxycytochalasin D to F-actin
and downstream cellular effects.

Safety & Handling (HSE)

Warning: 19,20-Epoxycytochalasin D is a potent mycotoxin. It is classified as Highly Toxic and
a potential Teratogen.[4]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12349313/docs?utm_src=pdf-body-img#technical-application-note-storage-stability-and-handling-of-19-20-epoxycytochalasin-d
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/362/579/c6762pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Engineering Controls: Always handle lyophilized powder inside a certified Chemical Fume
Hood or Biosafety Cabinet to prevent inhalation of particulates.

+ PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

« Inactivation: Spills should be treated with 10% bleach (sodium hypochlorite) solution for 30
minutes before disposal.

» Disposal: Dispose of as hazardous chemical waste in accordance with local EHS
regulations. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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